2-((4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidin-1-yl)sulfonyl)benzonitrile

• IUPAC Name: 2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C18H18N2O5S/c1-13-10-16(11-18(21)24-13)25-15-6-8-20(9-7-15)26(22,23)17-5-3-2-4-14(17)12-19/h2-5,10-11,15H,6-9H2,1H3
• InChI Key: XHUPSDCOMSQJEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)S(=O)(=O)C3=CC=CC=C3C#N
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

2-((4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidin-1-yl)sulfonyl)benzonitrile, also known as MPSB, is a chemical compound that has been widely studied for its potential applications in scientific research. MPSB is a small molecule that exhibits a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.

Scientific Research Applications

Chemical Reactivity and Synthesis

Research has explored the reactivity of compounds structurally related to the mentioned chemical, focusing on their interactions with Michael acceptors to afford 2-amino-4H-pyran derivatives, indicating a broad utility in synthetic organic chemistry. For instance, Heinisch, Holzer, and Nawwar (1986) detailed the synthesis of a 2-amino-4H-pyran derivative through reactions with benzylidenemalononitrile, showcasing the potential for creating diverse heterocyclic compounds (Heinisch, Holzer, & Nawwar, 1986).

Antimicrobial Activity

El‐Emary, Al-muaikel, and Moustafa (2002) synthesized new heterocycles based on a structurally similar scaffold, demonstrating significant antimicrobial properties. Their work highlights the potential for developing novel antimicrobial agents from this chemical backbone (El‐Emary, Al-muaikel, & Moustafa, 2002).

Drug Metabolite Analysis

Obach, Lin, Kimoto, Duvvuri, Nicholas, Kadar, Tremaine, and Sawant-Basak (2018) described the use of physiologically based pharmacokinetic modeling for estimating circulating drug metabolite exposure in humans, illustrating the complex considerations involved in drug development and the role of sophisticated chemical analysis in ensuring safety and efficacy (Obach et al., 2018).

Encapsulation for Drug Delivery

Mattsson, Zava, Renfrew, Sei, Yamaguchi, Dyson, and Therrien (2010) investigated the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage, demonstrating an innovative approach to drug delivery systems. This research points to the potential of using complex chemical structures for targeted delivery of therapeutic agents (Mattsson et al., 2010).

Synthesis and Biological Evaluation

Khalid, Aziz‐ur‐Rehman, Abbasi, Malik, Rasool, Nafeesa, Ahmad, and Afzal (2016) synthesized N-substituted derivatives of a compound with a similar structure, demonstrating the process of creating and evaluating new compounds for antibacterial activity. This work underscores the importance of synthetic chemistry in the development of new therapeutic agents (Khalid et al., 2016).